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Compound of Interest

Compound Name: (Rac)-PF-06250112

Cat. No.: B12087202

For laboratory personnel, including researchers, scientists, and professionals in drug
development, the safe handling and proper disposal of chemical compounds are paramount for
ensuring personal safety and environmental protection. This document provides a detailed,
step-by-step guide for the proper disposal of (Rac)-PF-06250112, a halogenated organic
compound. Adherence to these procedures is crucial for mitigating risks and maintaining
compliance with safety regulations.

(Rac)-PF-06250112 is identified as a halogenated organic compound with the chemical
formula C22H20F2N602.[1] Due to its chemical nature, specific waste management protocols
must be followed.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle (Rac)-PF-06250112 with
appropriate safety measures. The following personal protective equipment (PPE) should be
worn at all times:

o Eye Protection: Chemical safety goggles that provide a complete seal around the eyes.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

o Body Protection: A laboratory coat must be worn.
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All handling of (Rac)-PF-06250112 should be conducted in a well-ventilated area, preferably
within a certified chemical fume hood, to minimize the risk of inhalation.

Quantitative Safety Data

The following table summarizes the key safety information for (Rac)-PF-06250112.

Identifier Value
Chemical Formula C22H20F2N602[1]
Molecular Weight 438.43 g/mol

H315 (Causes skin irritation), H319 (Causes
GHS Hazard Statements serious eye irritation), H335 (May cause

respiratory irritation)[2]

P261, P264, P271, P280, P302+P352,

GHS Precautionary Statements
P305+P351+P338[2]

Step-by-Step Disposal Protocol

The primary principle for the disposal of any laboratory chemical is to develop a comprehensive
plan before commencing experimental work. Under no circumstances should (Rac)-PF-
06250112 or its containers be disposed of down the drain.

o Waste Identification and Segregation: All waste materials containing (Rac)-PF-06250112,
including residual solids, contaminated labware (such as pipette tips, vials, and weighing
paper), and solutions, must be treated as halogenated organic waste. This waste stream
must be kept separate from non-halogenated waste to ensure proper and cost-effective
disposal.

e Containerization:

o Use a designated, leak-proof, and clearly labeled hazardous waste container for all (Rac)-
PF-06250112 waste.
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o The container must be compatible with the chemical. For solid waste, a securely sealed
polyethylene bag placed inside a rigid, labeled container is recommended. For liquid
waste, use a screw-cap bottle made of a chemically resistant material.

o Ensure the container is kept closed at all times, except when adding waste.

e Labeling:
o The waste container must be clearly labeled with the words "Hazardous Waste".

o The label must include the full chemical name: (Rac)-PF-06250112. Avoid using
abbreviations or chemical formulas.

o Indicate the approximate quantity of the waste.

o Include the date when the first waste was added to the container (accumulation start
date).

e Storage:

o Store the sealed and labeled waste container in a designated and secure satellite
accumulation area (SAA) within the laboratory.

o The storage area should be well-ventilated and away from incompatible materials.
» Final Disposal:

o Arrange for the collection and disposal of the hazardous waste container through your
institution's Environmental Health and Safety (EHS) office or an equivalent designated
authority.

o Do not attempt to dispose of the waste through commercial or municipal waste services.

Decontamination of Empty Containers

Any "empty" container that previously held (Rac)-PF-06250112 must be decontaminated
before it can be disposed of as non-hazardous waste.
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» Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., acetone or
ethanol).

e Rinsate Collection: The rinsate from all three rinses must be collected and disposed of as
halogenated organic waste.

» Final Disposal of Container: After triple rinsing and allowing it to dry completely, the container
can be disposed of as regular laboratory glass or plastic waste, provided all labels have
been defaced.

Experimental Workflow for Disposal
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Experimental Workflow for (Rac)-PF-06250112 Disposal
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Caption: Disposal workflow for (Rac)-PF-06250112.
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This comprehensive guide ensures that the disposal of (Rac)-PF-06250112 is conducted in a
manner that prioritizes the safety of laboratory personnel and minimizes environmental impact.
Always consult your institution's specific safety protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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